Cas no 872695-22-2 (N-(5-chloro-2-methoxyphenyl)-2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 872695-22-2
• MF: C₂₀H₁₈ClN₃O₃S
• MW: 415.893222332001
• CID: 6265382
• PubChem ID: 7206223
• Update Time: 2025-05-27

N-(5-chloro-2-methoxyphenyl)-2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide
• N-(5-chloro-2-methoxyphenyl)-2-{[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanyl}acetamide
• SR-01000909652-1
• SR-01000909652
• N-(5-chloro-2-methoxyphenyl)-2-((6-(3-methoxyphenyl)pyridazin-3-yl)thio)acetamide
• AB00677668-01
• N-(5-chloro-2-methoxyphenyl)-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• F1899-1292
• 872695-22-2
• AKOS024618539

• Inchi： 1S/C20H18ClN3O3S/c1-26-15-5-3-4-13(10-15)16-7-9-20(24-23-16)28-12-19(25)22-17-11-14(21)6-8-18(17)27-2/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key： RDAGHHDCHFVKKR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(CSC1=CC=C(C2C=CC=C(C=2)OC)N=N1)=O)OC

Computed Properties

• Exact Mass: 415.0757403g/mol
• Monoisotopic Mass: 415.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 98.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(5-chloro-2-methoxyphenyl)-2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide

Recent Advances in the Study of N-(5-chloro-2-methoxyphenyl)-2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS: 872695-22-2)

N-(5-chloro-2-methoxyphenyl)-2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS: 872695-22-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine-thioacetamide scaffold, has shown promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, structural optimization, and potential therapeutic applications, making it a focal point for drug discovery efforts.

The compound's mechanism of action has been elucidated through a series of in vitro and in vivo studies. Research indicates that it acts as a potent inhibitor of certain kinase enzymes, which are implicated in inflammatory and oncogenic pathways. Structural-activity relationship (SAR) analyses have revealed that the methoxy and chloro substituents on the phenyl rings are critical for its binding affinity and selectivity. These findings have spurred further investigations into its potential as a lead compound for developing novel kinase inhibitors.

Recent synthetic methodologies have improved the yield and purity of 872695-22-2, facilitating its use in preclinical studies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a scalable, one-pot synthesis route that reduces the number of purification steps while maintaining high enantiomeric purity. This advancement is expected to accelerate the compound's progression into more advanced stages of drug development.

In terms of therapeutic potential, preliminary data from animal models suggest that 872695-22-2 exhibits significant anti-inflammatory and anti-proliferative effects. For instance, a murine model of rheumatoid arthritis showed a marked reduction in joint inflammation and cartilage degradation upon treatment with this compound. These results position it as a candidate for further development in autoimmune and oncology indications.

Despite these promising findings, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Recent pharmacokinetic studies have identified rapid hepatic clearance as a limiting factor, prompting efforts to design prodrugs or formulation strategies to enhance its systemic exposure. Collaborative research between academic and industrial laboratories is underway to address these issues.

In conclusion, N-(5-chloro-2-methoxyphenyl)-2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamide represents a compelling case study in modern drug discovery. Its unique chemical structure and biological activity underscore its potential as a therapeutic agent, while ongoing research aims to overcome existing limitations. The compound's journey from bench to bedside will likely benefit from interdisciplinary collaborations and continued innovation in synthetic and medicinal chemistry.